ethyl 2-imino-5-phenyl-6-sulfanyl-2H-thiopyran-3-carboxylate

• Molecular Formula: C14H13NO2S2
• Molecular Weight: 291.4 g/mol
• IUPAC Name: ethyl 2-amino-5-phenyl-6-sulfanylidenethiopyran-3-carboxylate
• InChI: InChI=1S/C14H13NO2S2/c1-2-17-13(16)11-8-10(14(18)19-12(11)15)9-6-4-3-5-7-9/h3-8H,2,15H2,1H3
• InChI Key: WIUODPVMIVKCKN-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC(=S)C(=C1)C2=CC=CC=C2)N

Description

Ethyl 2-imino-5-phenyl-6-sulfanyl-2H-thiopyran-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as Thiopyran, and it is a heterocyclic compound that contains a sulfur atom in its ring structure.

Mechanism of Action

The mechanism of action of Ethyl 2-imino-5-phenyl-6-sulfanyl-2H-thiopyran-3-carboxylate is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of diseases. This compound has been shown to have potent antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Ethyl 2-imino-5-phenyl-6-sulfanyl-2H-thiopyran-3-carboxylate has been found to have a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune response. It has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl 2-imino-5-phenyl-6-sulfanyl-2H-thiopyran-3-carboxylate in lab experiments is its relatively simple synthesis method, which makes it easy to obtain in large quantities. Additionally, this compound has a high degree of stability, which makes it suitable for long-term storage. However, one limitation of using Ethyl 2-imino-5-phenyl-6-sulfanyl-2H-thiopyran-3-carboxylate is its low solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on Ethyl 2-imino-5-phenyl-6-sulfanyl-2H-thiopyran-3-carboxylate. One area of interest is the development of new drugs based on this compound for the treatment of various diseases. Another area of research is the synthesis of novel materials with unique properties using Ethyl 2-imino-5-phenyl-6-sulfanyl-2H-thiopyran-3-carboxylate as a starting material. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of Ethyl 2-imino-5-phenyl-6-sulfanyl-2H-thiopyran-3-carboxylate can be achieved by the reaction of ethyl 2-bromoacetoacetate with thiourea in the presence of sodium ethoxide. The reaction takes place in ethanol, and the resulting product is a white solid with a melting point of 145-147°C.

Scientific Research Applications

Ethyl 2-imino-5-phenyl-6-sulfanyl-2H-thiopyran-3-carboxylate has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. This compound has shown promising results in the development of new drugs for the treatment of cancer, Alzheimer's disease, and other neurological disorders. It has also been used in the synthesis of novel materials with unique properties, such as fluorescence and conductivity.